Cas no 898404-22-3 (7-Bromoquinoline-4-carbaldehyde)

• Product Name: 7-Bromoquinoline-4-carbaldehyde
• CAS No: 898404-22-3
• MF: C₁₀H₆BrNO
• MW: 236.064741611481
• CID: 1032578
• PubChem ID: 71464016
• Update Time: 2025-11-02

7-Bromoquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Bromoquinoline-4-carbaldehyde
• 7-bromo-4-Quinolinecarboxaldehyde
• SB71982
• 898404-22-3
• SCHEMBL1496369
• AT26568
• DTXSID10855846
• DB-369525

• Inchi： 1S/C10H6BrNO/c11-8-1-2-9-7(6-13)3-4-12-10(9)5-8/h1-6H
• InChI Key： BNUQJWAXEJHBKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=O)C=CN=C2C=1

Computed Properties

• Exact Mass: 234.96328g/mol
• Monoisotopic Mass: 234.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Additional information on 7-Bromoquinoline-4-carbaldehyde

Professional Introduction to 7-Bromoquinoline-4-carbaldehyde (CAS No. 898404-22-3)

7-Bromoquinoline-4-carbaldehyde, with the chemical identifier CAS No. 898404-22-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds that have been extensively studied for their diverse biological activities. The presence of both a bromine substituent at the 7-position and an aldehyde group at the 4-position imparts unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 7-Bromoquinoline-4-carbaldehyde make it particularly interesting for medicinal chemists. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Meanwhile, the aldehyde functionality allows for condensation reactions with various nucleophiles, including amines and hydrazines, facilitating the synthesis of Schiff bases and other derivatives that exhibit notable pharmacological properties.

In recent years, quinoline derivatives have been extensively explored for their potential in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The bromoquinoline scaffold has been particularly recognized for its antimicrobial and antitumor activities. For instance, several quinoline-based compounds have shown efficacy against drug-resistant strains of bacteria and fungi, highlighting the importance of quinoline derivatives in combating emerging infectious diseases. Additionally, modifications of the quinoline core have led to the discovery of novel anticancer agents that target specific pathways involved in tumor growth and progression.

The aldehyde group in 7-Bromoquinoline-4-carbaldehyde plays a crucial role in its utility as a synthetic intermediate. Aldehydes are well-known for their ability to participate in condensation reactions with various nucleophiles, leading to the formation of imines, hydrazones, and other functionalized derivatives. These derivatives often exhibit enhanced biological activity compared to their parent compounds, making them attractive candidates for further pharmacological investigation. For example, Schiff base derivatives of quinolines have been reported to possess potent antimicrobial and anti-inflammatory properties, underscoring the significance of aldehyde-containing quinolines in drug discovery.

Recent advancements in synthetic methodologies have further expanded the applications of 7-Bromoquinoline-4-carbaldehyde. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex quinoline derivatives with precise functionalization. These techniques have been instrumental in developing novel therapeutic agents with improved pharmacokinetic profiles and reduced side effects. Moreover, computational chemistry approaches have been increasingly utilized to predict the biological activity of quinoline derivatives before experimental synthesis, significantly accelerating the drug discovery process.

The pharmaceutical industry has also recognized the potential of 7-Bromoquinoline-4-carbaldehyde as a key intermediate in the synthesis of bioactive molecules. Its versatility allows for rapid diversification of molecular structures through straightforward chemical transformations, enabling high-throughput screening programs to identify lead compounds with desired therapeutic properties. Several academic and industrial research groups have reported novel quinoline-based drugs that have entered clinical trials or are under preclinical evaluation for conditions such as malaria, HIV/AIDS, and cancer.

In conclusion,7-Bromoquinoline-4-carbaldehyde (CAS No. 898404-22-3) represents a promising compound in medicinal chemistry due to its unique structural features and reactivity. The combination of a bromine substituent and an aldehyde group provides multiple opportunities for further functionalization via cross-coupling reactions and condensation processes. Its role as a synthetic intermediate has facilitated the development of novel therapeutic agents with significant biological activity. As research in this field continues to progress,7-Bromoquinoline-4-carbaldehyde is likely to remain an important tool for chemists and pharmacologists seeking to discover new treatments for various diseases.